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Compound of Interest

Compound Name: Profluralin

Cat. No.: B1679168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Profluralin is a selective, pre-emergence dinitroaniline herbicide historically used for the

control of annual grasses and broadleaf weeds in various agricultural settings.[1] Although its

use has been discontinued in many regions, research into its environmental fate, toxicological

profile, and potential for bioremediation continues.[2] Accurate and reliable analytical methods

are paramount for such research. These application notes provide detailed protocols and data

for the quantification of Profluralin in various matrices, insights into its mechanism of action,

and its metabolic fate.

Physicochemical and Toxicological Data
A summary of key quantitative data for Profluralin is presented below for easy reference.
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Property Value Reference

Chemical Formula C₁₄H₁₆F₃N₃O₄ [2]

Molecular Weight 347.29 g/mol [2]

Appearance Yellow-orange solid [1]

Melting Point 32.1-32.5 °C

Water Solubility 0.1 mg/L (at 20 °C)

Vapor Pressure 6.3 x 10⁻⁵ mm Hg (at 20 °C)

Soil Half-Life 80-160 days

Oral LD₅₀ (Rat) > 5,000 mg/kg

Experimental Protocols
Analysis of Profluralin in Soil by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol is adapted from established methods for dinitroaniline herbicides and utilizes the

widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample

preparation technique.

a) Sample Preparation: QuEChERS Method

Sample Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge

tube. If the soil is dry, add 7 mL of deionized water, vortex, and allow to hydrate for 30

minutes.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake vigorously for 1 minute.
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Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing

150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18 sorbent.

Vortex for 30 seconds.

Centrifuge at ≥5000 x g for 2 minutes.

The supernatant is ready for GC-MS analysis.

b) GC-MS Instrumental Parameters

Parameter Recommended Setting

GC System Agilent 6890N or equivalent

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1 mL/min

Inlet Temperature 250 °C

Injection Mode Splitless

Oven Program

Initial 50°C (hold 1 min), ramp to 190°C at

50°C/min (hold 2 min), then ramp to 320°C at

5°C/min (hold 5 min)

MS System Agilent 5973 or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

MSD Transfer Line 280 °C

Scan Range m/z 50-400

Quantification Ions m/z 318 (primary), 330, 264 (secondary)
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c) Method Validation Data (Typical for Dinitroaniline Herbicides)

Parameter Typical Value Reference

Limit of Detection (LOD) 0.02 µg/kg

Limit of Quantification (LOQ) 0.05 µg/kg

Linearity Range 1 - 40 µg/L

Recovery 80 - 110%

Relative Standard Deviation

(RSD)
< 15%

Analysis of Profluralin in Water by Liquid-Liquid
Extraction and GC-MS
This protocol is based on EPA Method 627 for dinitroaniline pesticides.

a) Sample Preparation: Liquid-Liquid Extraction

Sample Collection: Collect a 1 L representative water sample in a clean glass container.

Extraction:

Transfer the 1 L sample to a 2 L separatory funnel.

Add 60 mL of methylene chloride to the separatory funnel.

Shake vigorously for 2 minutes, venting periodically.

Allow the layers to separate and drain the lower organic layer into a collection flask.

Repeat the extraction twice more with fresh 60 mL portions of methylene chloride,

combining the extracts.

Drying and Concentration:
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Pass the combined extract through a funnel containing anhydrous sodium sulfate to

remove residual water.

Concentrate the extract to approximately 5 mL using a rotary evaporator at 35°C.

Perform a solvent exchange to hexane by adding 10 mL of hexane and re-concentrating to

1 mL.

b) GC-MS Analysis

The instrumental parameters for GC-MS analysis are the same as described in the soil analysis

protocol.

Mechanism of Action: Microtubule Polymerization
Inhibition
Profluralin, like other dinitroaniline herbicides, exerts its phytotoxic effects by disrupting

microtubule formation. It binds to tubulin, the protein subunit of microtubules, preventing its

polymerization into functional microtubules. This disruption of the cytoskeleton interferes with

cell division (mitosis), cell wall formation, and overall plant growth and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Analytical Standards for Profluralin Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679168#analytical-standards-for-profluralin-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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